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Compound of Interest

Compound Name:
N-[4-(4-

aminophenoxy)phenyl]acetamide

CAS No.: 2687-41-4

Cat. No.: B1265528

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-[4-(4-aminophenoxy)phenyl]acetamide is a chemical compound with potential applications in

pharmaceutical and materials science research. As with any chemical substance, a thorough

understanding of its properties and potential hazards is paramount for safe handling and use in a

laboratory setting. This technical guide provides a comprehensive overview of the material safety

information for N-[4-(4-aminophenoxy)phenyl]acetamide, compiled from available data and analysis

of structurally related compounds. It is designed to equip researchers, scientists, and drug

development professionals with the necessary knowledge to handle this substance responsibly and

effectively.

Chemical Identification
A clear identification of the substance is the first step in ensuring safe handling.
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Identifier Value Source

Chemical Name
N-[4-(4-

aminophenoxy)phenyl]acetamide
PubChem[1]

CAS Number 2687-41-4 PubChem[1]

Molecular Formula C₁₄H₁₄N₂O₂ PubChem[1]

Molecular Weight 242.27 g/mol PubChem[1]

Synonyms

N-(4-(4-

Aminophenoxy)phenyl)acetamide

, N-Acetyl-4,4'-diaminodiphenyl

ether, 4'-(p-

Aminophenoxy)acetanilide

PubChem[1]

digraph "Chemical_Structure" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123];

node [shape=plaintext];

edge [color="#202124"];

// Atom nodes

C1 [label="C"];

C2 [label="C"];

C3 [label="C"];

C4 [label="C"];

C5 [label="C"];

C6 [label="C"];

N1 [label="N"];

H1[label="H"];

C7 [label="C"];

O1 [label="O"];

C8 [label="C"];

H2[label="H"];

H3[label="H"];

H4[label="H"];

O2 [label="O"];

C9 [label="C"];
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C10 [label="C"];

C11 [label="C"];

C12 [label="C"];

C13 [label="C"];

C14 [label="C"];

N2 [label="N"];

H5[label="H"];

H6[label="H"];

// Benzene ring 1 with acetamide group

C1 -- C2;

C2 -- C3;

C3 -- C4;

C4 -- C5;

C5 -- C6;

C6 -- C1;

C4 -- N1;

N1 -- H1;

N1 -- C7;

C7 -- O1 [style=double];

C7 -- C8;

C8 -- H2;

C8 -- H3;

C8 -- H4;

// Ether linkage

C1 -- O2;

// Benzene ring 2 with amino group

O2 -- C9;

C9 -- C10;

C10 -- C11;

C11 -- C12;
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C12 -- C13;

C13 -- C14;

C14 -- C9;

C12 -- N2;

N2 -- H5;

N2 -- H6;

}

Figure 1: Chemical Structure of N-[4-(4-aminophenoxy)phenyl]acetamide

Hazard Identification and Precautionary Measures
While a specific Material Safety Data Sheet (MSDS) for N-[4-(4-aminophenoxy)phenyl]acetamide is

not readily available, an analysis of structurally similar compounds, such as other acetamides and

aromatic amines, allows for an informed assessment of potential hazards.

Potential Health Effects:

Eye Irritation: Similar compounds can cause serious eye irritation.[2]

Skin Irritation: May cause skin irritation upon prolonged or repeated contact.[2]

Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.[2]

Harmful if Swallowed: Some related compounds are harmful if swallowed.[2]

Precautionary Statements:

Wash hands and any exposed skin thoroughly after handling.[3]

Wear protective gloves, protective clothing, eye protection, and face protection.[3]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

Use only outdoors or in a well-ventilated area.[3]

Do not eat, drink, or smoke when using this product.[4]
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Hazard Identification

Potential for eye, skin, and respiratory irritation. 
 May be harmful if swallowed. 

 Handle with care, avoiding dust generation.

Click to download full resolution via product page

Figure 2: Summary of Potential Hazards

First-Aid Measures
In the event of exposure, prompt and appropriate first-aid is crucial. The following measures are

recommended based on best practices for handling similar chemical compounds.

Inhalation: If dust is inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[5]

Skin Contact: In case of skin contact, immediately wash with plenty of soap and water while

removing all contaminated clothing and shoes. Get medical attention if irritation develops.[3]

Eye Contact: If the substance comes into contact with the eyes, rinse cautiously with water for

several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.[3]

Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a poison center

or doctor/physician if you feel unwell.[3]

Safe Handling and Storage
Adherence to proper handling and storage protocols is essential to minimize risk.

Handling:

Handle in a well-ventilated place.[5]

Wear suitable protective clothing, including gloves and eye/face protection.[3]

Avoid contact with skin and eyes.[3]
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Avoid the formation of dust and aerosols.[5]

Use non-sparking tools.[5]

Storage:

Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.[5]

Store away from incompatible materials such as strong oxidizing agents.[4]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are vital for minimizing exposure.

Engineering Controls:

Ensure adequate ventilation, especially in enclosed areas.

Use a chemical fume hood when handling significant quantities or if dust is generated.

Personal Protective Equipment:

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[3]

Skin Protection: Wear nitrile rubber gloves and a laboratory coat.[4]

Respiratory Protection: If dust is generated and engineering controls are not sufficient, use a

NIOSH-approved respirator for dusts.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of N-[4-(4-
aminophenoxy)phenyl]acetamide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.echemi.com/sds/4-aminoacetanilide-pid_Seven3562.html
https://www.echemi.com/sds/4-aminoacetanilide-pid_Seven3562.html
https://www.echemi.com/sds/4-aminoacetanilide-pid_Seven3562.html
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Acetamide_0004_5.0.pdf
https://www.fishersci.com/store/msds?partNumber=AC103090250&countryCode=US&language=en
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Acetamide_0004_5.0.pdf
https://www.benchchem.com/product/b1265528/docs?utm_src=pdf-body#n-4-4-aminophenoxy-phenyl-acetamide-a-comprehensive-technical-guide-to-material-safety
https://www.benchchem.com/product/b1265528/docs?utm_src=pdf-body#n-4-4-aminophenoxy-phenyl-acetamide-a-comprehensive-technical-guide-to-material-safety
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Physical State Solid (predicted) -

Molecular Weight 242.27 g/mol PubChem[1]

XLogP3 2.4 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor Count 3 PubChem[1]

Rotatable Bond Count 3 PubChem[1]

Exact Mass 242.105527694 Da PubChem[1]

Monoisotopic Mass 242.105527694 Da PubChem[1]

Topological Polar Surface Area 64.4 Å² PubChem[1]

Heavy Atom Count 18 PubChem[1]

Stability and Reactivity
Understanding the stability and reactivity of a substance is critical for safe storage and handling.

Chemical Stability: The material is expected to be stable under normal ambient and anticipated

storage and handling conditions of temperature and pressure.[6]

Possibility of Hazardous Reactions: Aromatic amines can be incompatible with isocyanates,

halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[5]

Conditions to Avoid: Avoid generation of dust, and exposure to heat, sparks, or open flames.

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[4]

Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes of

carbon monoxide, carbon dioxide, and nitrogen oxides.[5]

Toxicological Information
No specific toxicological data for N-[4-(4-aminophenoxy)phenyl]acetamide was found. The

information below is inferred from structurally related compounds.
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Acute Toxicity: Likely to be harmful if swallowed.

Skin Corrosion/Irritation: May cause skin irritation.

Serious Eye Damage/Irritation: May cause serious eye irritation.

Carcinogenicity: Some related aromatic amines and acetamides are classified as potential

carcinogens. For example, the related compound N-(4-Ethoxyphenyl)acetamide (Phenacetin) is

classified as Carc. 1B.[6] Therefore, this compound should be handled with caution as a potential

carcinogen until further data is available.

Experimental Protocols
Safe Weighing and Handling of Solid N-[4-(4-aminophenoxy)phenyl]acetamide:

Preparation: Don appropriate PPE (lab coat, gloves, safety glasses). Ensure a chemical fume hood

is operational.

Work Area: Designate a specific area for handling the compound. Cover the work surface with

absorbent paper.

Weighing: Use a microbalance within a fume hood or a balance enclosure to minimize dust

dispersion. Use a spatula to carefully transfer the solid to a tared weighing paper or container.

Transfer: To transfer the weighed solid to a reaction vessel, gently tap the weighing paper or use a

powder funnel.

Cleanup: Clean any spills immediately. Wipe down the work surface and spatula with a damp cloth.

Dispose of all contaminated materials (weighing paper, absorbent paper, gloves) in a designated

chemical waste container.

Post-Handling: Wash hands thoroughly with soap and water after handling is complete.

Don PPE Prepare Work Area in Fume Hood Weigh Compound in Enclosure Transfer to Reaction Vessel Clean Up Spills and Work Area Dispose of Waste Wash Hands

Click to download full resolution via product page

Figure 3: Workflow for Safe Handling of Solid N-[4-(4-aminophenoxy)phenyl]acetamide
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Ecological Information
No specific ecological data is available for N-[4-(4-aminophenoxy)phenyl]acetamide. It is

recommended to prevent its release into the environment. Do not let the chemical enter drains.[5]

Disposal Considerations
Dispose of this chemical and its container in accordance with local, regional, and national regulations.

The material can be disposed of by removal to a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[7]

Transport Information
There is no specific data available for the transport of N-[4-(4-aminophenoxy)phenyl]acetamide. It

is not expected to be regulated as a hazardous material for transportation, but it is advisable to

consult with your institution's environmental health and safety department for specific guidance.

Regulatory Information
No specific regulatory information was found for this compound. Users should consult local

regulations to ensure compliance.

Conclusion
This technical guide provides a detailed overview of the material safety considerations for N-[4-(4-
aminophenoxy)phenyl]acetamide. While a complete, officially sanctioned MSDS is not currently

available, the information presented, based on data from reliable sources and analysis of analogous

compounds, offers a strong foundation for its safe handling in a research environment. By adhering to

the principles of good laboratory practice and the specific precautions outlined in this document,

researchers can minimize risks and work safely with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we

make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment?
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